Cas no 2171999-80-5 (2-1-(ethylamino)ethylcyclopentan-1-ol)

• Product Name: 2-1-(ethylamino)ethylcyclopentan-1-ol
• CAS No: 2171999-80-5
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6023220
• PubChem ID: 165584507
• Update Time: 2025-09-21

2-1-(ethylamino)ethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-1-(ethylamino)ethylcyclopentan-1-ol
• EN300-1635199
• 2171999-80-5
• 2-[1-(ethylamino)ethyl]cyclopentan-1-ol

• Inchi： 1S/C9H19NO/c1-3-10-7(2)8-5-4-6-9(8)11/h7-11H,3-6H2,1-2H3
• InChI Key： KHCGAQRWGLXGHQ-UHFFFAOYSA-N
• SMILES： OC1CCCC1C(C)NCC

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-1-(ethylamino)ethylcyclopentan-1-ol

Introduction to 2-1-(ethylamino)ethylcyclopentan-1-ol (CAS No. 2171999-80-5)

2-1-(ethylamino)ethylcyclopentan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2171999-80-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopentanolic backbone substituted with an ethylaminoethyl side chain, exhibits unique structural and functional properties that make it a promising candidate for further exploration in drug discovery and development.

The compound's structure consists of a cyclopentane ring with a hydroxyl group at the 1-position and an ethylaminoethyl chain attached to the 2-position. This arrangement introduces both hydrophilic and lipophilic regions, potentially enhancing its solubility and bioavailability. The presence of the amino group in the side chain also suggests possible interactions with biological targets, such as enzymes or receptors, which are critical for therapeutic efficacy.

In recent years, there has been growing interest in cycloalkanol derivatives due to their diverse biological activities. Studies have shown that compounds with similar structural motifs can exhibit properties ranging from anti-inflammatory to neuroprotective effects. The 2-1-(ethylamino)ethylcyclopentan-1-ol molecule, with its unique configuration, may offer new insights into these mechanisms.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The cyclopentane ring provides a rigid framework that can be modified to optimize interactions with biological targets, while the ethylaminoethyl side chain offers flexibility for further functionalization. This dual nature makes it an attractive candidate for structure-based drug design approaches.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding affinity and pharmacokinetic properties of 2-1-(ethylamino)ethylcyclopentan-1-ol before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising lead compounds.

The pharmacological profile of 2-1-(ethylamino)ethylcyclopentan-1-ol is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For instance, its structural similarity to known bioactive compounds has prompted researchers to explore its potential as an anti-inflammatory agent. In vitro studies have shown that derivatives of cycloalkanols can modulate inflammatory pathways by interacting with specific enzymes or signaling molecules.

Another area of interest is the potential neuroprotective effects of this compound. Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are major global health challenges, and there is a urgent need for new therapeutic strategies. The unique structure of 2-1-(ethylamino)ethylcyclopentan-1-ol suggests that it may interact with neuronal receptors or enzymes involved in these diseases. Further research is needed to elucidate its mechanisms of action and assess its potential as a neuroprotective agent.

The synthesis of 2-1-(ethylamino)ethylcyclopentan-1-ol presents both challenges and opportunities. While the basic framework can be constructed through well-established organic reactions, optimizing the synthesis to achieve high yields and purity requires careful consideration of reaction conditions and purification techniques. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have made it possible to produce complex molecules more efficiently and scalablely.

In conclusion, 2-1-(ethylamino)ethylcyclopentan-1-ol (CAS No. 2171999-80-5) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique configuration and predicted biological activities make it a valuable candidate for further exploration in drug discovery. As computational methods continue to improve and synthetic techniques evolve, the study of this compound is likely to yield new insights into therapeutic interventions for various diseases.